Cas no 2227676-50-6 ((2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine)

• Product Name: (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine
• CAS No: 2227676-50-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6378839
• PubChem ID: 165710065
• Update Time: 2025-08-04

(2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine
• 2227676-50-6
• EN300-1743149

• Inchi： 1S/C14H21NO/c1-10(15)8-11-4-5-13-12(9-11)6-7-14(2,3)16-13/h4-5,9-10H,6-8,15H2,1-3H3/t10-/m0/s1
• InChI Key： ZLPOROHPVJZTNB-JTQLQIEISA-N
• SMILES： O1C2C=CC(C[C@H](C)N)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine

Comprehensive Overview of (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine (CAS No. 2227676-50-6)

The compound (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine, identified by its CAS No. 2227676-50-6, is a chiral amine derivative with a unique benzopyran scaffold. This structure has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran moiety is particularly noteworthy for its stability and ability to modulate biological activity, making it a valuable building block in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in chiral amines like (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine. Researchers are exploring their role as intermediates in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular pathways. The compound's CAS No. 2227676-50-6 is frequently cited in patents and academic papers, underscoring its relevance in modern drug design. Additionally, its structural features align with current AI-driven drug discovery initiatives, where computational models predict its potential interactions with enzymes and receptors.

From a synthetic perspective, the preparation of (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine involves stereoselective methods to ensure the desired (2S) configuration. This is critical for its biological efficacy, as enantiopurity often dictates pharmacological activity. The compound's benzopyran core also offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening. Such libraries are increasingly valuable in precision medicine and personalized therapeutics, addressing the demand for targeted treatments with minimal side effects.

In the context of green chemistry, the synthesis and application of CAS No. 2227676-50-6 are being optimized to reduce environmental impact. Solvent-free reactions, catalytic asymmetric synthesis, and energy-efficient purification techniques are among the innovations being applied. These advancements resonate with the broader scientific community's focus on sustainable drug development, a topic frequently searched in academic and industrial databases.

The pharmacological potential of (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine extends to its possible role in modulating G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical research. GPCRs are implicated in numerous diseases, and compounds with this scaffold may offer novel mechanisms of action. This aligns with user queries about "new GPCR targets" and "small molecule modulators," reflecting the compound's relevance in cutting-edge science.

Analytical characterization of CAS No. 2227676-50-6 employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are paramount for regulatory approval and clinical translation. The integration of machine learning in analytical data interpretation is another emerging trend, enhancing the accuracy and efficiency of quality control processes.

In summary, (2S)-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-amine (CAS No. 2227676-50-6) represents a versatile and promising compound in contemporary research. Its structural uniqueness, synthetic adaptability, and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in drug discovery, sustainable chemistry, and precision health.